Cas no 524055-72-9 (Dimethyl 5-{{amino(imino)methylamino}-(imino)methylamino}isophthalate)

• Product Name: Dimethyl 5-{{amino(imino)methylamino}-(imino)methylamino}isophthalate
• CAS No: 524055-72-9
• MF: C₁₂H₁₅N₅O₄
• MW: 293.278601884842
• CID: 4714973
• Update Time: 2025-10-05

Dimethyl 5-{{amino(imino)methylamino}-(imino)methylamino}isophthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 5-(3-carbamimidoylguanidino)isophthalate
• dimethyl 5-{[{[amino(imino)methyl]amino}-(imino)methyl]amino}isophthalate
• dimethyl 5-{[{[amino(imino)methyl]amino}(imino)methyl]amino}isophthalate
• Dimethyl 5-([([amino(imino)methyl]amino)(imino)methyl]amino)isophthalate
• MLS000332861
• 3,5-dicarbomethoxyphenylbiguanide
• HMS2785L18
• STK131212
• Dimethyl 5-[[amino-(diaminomethylideneamino)me
• Dimethyl 5-{{amino(imino)methylamino}-(imino)methylamino}isophthalate

• Inchi： 1S/C12H15N5O4/c1-20-9(18)6-3-7(10(19)21-2)5-8(4-6)16-12(15)17-11(13)14/h3-5H,1-2H3,(H6,13,14,15,16,17)
• InChI Key： BPJJZRHMSVZFBN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C(=O)OC)C=1)/N=C(\N)/N=C(\N)/N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 435
• XLogP3: -0.4
• Topological Polar Surface Area: 155

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Dimethyl 5-{{amino(imino)methylamino}-(imino)methylamino}isophthalate

Dimethyl 5-{{amino(imino)methylamino}-(imino)methylamino}isophthalate: A Comprehensive Overview

Dimethyl 5-{{amino(imino)methylamino}-(imino)methylamino}isophthalate, with the CAS number 524055-72-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound has been studied extensively due to its unique structural properties and potential applications in various industries. The name itself is quite descriptive, highlighting the presence of dimethyl groups and the complex amino(imino)methylamino substituents attached to the isophthalate backbone.

The isophthalate moiety in this compound plays a crucial role in its chemical behavior. Isophthalic acid, from which isophthalate is derived, is a key building block in the synthesis of polyesters and other high-performance polymers. The introduction of dimethyl groups further enhances the compound's stability and solubility, making it suitable for a wide range of applications. Recent studies have shown that this compound exhibits exceptional thermal stability, which is critical for its use in high-temperature environments.

The amino(imino)methylamino substituents are another defining feature of this compound. These groups are known for their ability to form hydrogen bonds, which significantly influence the compound's physical and chemical properties. Researchers have demonstrated that these substituents can enhance the compound's ability to act as a precursor in polymer synthesis, particularly in the formation of high-strength fibers and films. Furthermore, the presence of these groups has been linked to improved compatibility with other organic compounds, making this compound a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for synthesizing Dimethyl 5-{{amino(imino)methylamino}-(imino)methylamino}isophthalate. Traditional methods often involved multi-step reactions with low yields, but modern techniques leverage catalytic processes and optimized reaction conditions to achieve higher purity and yield. For instance, the use of transition metal catalysts has been shown to significantly accelerate the formation of the desired product while minimizing by-products.

In terms of applications, this compound has found significant use in the development of advanced materials. Its ability to form robust cross-linked networks makes it an ideal candidate for use in adhesives, coatings, and composite materials. Recent research has also explored its potential as a precursor for high-performance polymers used in aerospace and automotive industries. The compound's unique combination of thermal stability and mechanical strength makes it highly desirable for these demanding applications.

Another area where Dimethyl 5-{{amino(imino)methylamino}-(imino)methylamino}isophthalate has shown promise is in drug delivery systems. Its ability to form biocompatible polymers has led to investigations into its use as a scaffold for controlled drug release applications. Early studies suggest that this compound could be used to create biodegradable polymers that release therapeutic agents at a controlled rate, enhancing treatment efficacy while reducing side effects.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, there is growing interest in understanding how compounds like Dimethyl 5-{{amino(imino)methylamano}-(imineo)}methyleneiso phthlate can be synthesized and utilized in an environmentally friendly manner. Researchers are exploring ways to reduce waste generation during synthesis and improve the recyclability of products derived from this compound.

In conclusion, Dimethyl 5-{{amno(imineo)}methyleneaminomethyleneiso phthlate (CAS No: 524055-72-9) is a versatile compound with a wide range of applications across multiple industries. Its unique structural features, including the isophthalate backbone and dimethyl groups, contribute to its exceptional chemical properties. Ongoing research continues to uncover new ways to harness its potential while addressing environmental concerns associated with its production and use.